Cas no 1261850-37-6 (2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone)

2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone is a brominated aromatic ketone derivative featuring both hydroxyl and trifluoromethoxy functional groups. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly in electrophilic substitution and nucleophilic addition reactions. The presence of the electron-withdrawing trifluoromethoxy group enhances its utility in the synthesis of complex fluorinated intermediates. The hydroxyl group further allows for selective functionalization, making it valuable for constructing pharmacophores or agrochemical precursors. Its well-defined structure and stability under controlled conditions make it a reliable building block for research and industrial applications requiring precise molecular modifications.

2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone structure

1261850-37-6 structure

Product Name:2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone

CAS No:1261850-37-6

MF:C₁₀H₈BrF₃O₃

MW:313.067933082581

CID:4986362

Update Time:2025-08-04

2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone
- Inchi： 1S/C10H8BrF3O3/c1-5(11)9(16)7-4-6(2-3-8(7)15)17-10(12,13)14/h2-5,15H,1H3
- InChI Key： LXVJKHZXGGDQCF-UHFFFAOYSA-N
- SMILES： BrC(C)C(C1C(=CC=C(C=1)OC(F)(F)F)O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 283
XLogP3: 4.2
Topological Polar Surface Area: 46.5

2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013004249-250mg	2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone	1261850-37-6	97%	250mg	475.20 USD	2021-07-04
Alichem	A013004249-500mg	2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone	1261850-37-6	97%	500mg	823.15 USD	2021-07-04
Alichem	A013004249-1g	2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone	1261850-37-6	97%	1g	1,445.30 USD	2021-07-04

2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone Related Literature

1. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
2. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
3. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
4. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
5. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110

Additional information on 2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone

Latest Research Insights on 2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone (CAS: 1261850-37-6)

The compound 2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone (CAS: 1261850-37-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and bromo-hydroxy functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's role as a potent inhibitor of specific inflammatory pathways. The research demonstrated that 2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone effectively targets key enzymes involved in the NF-κB signaling pathway, thereby reducing pro-inflammatory cytokine production. The study utilized both in vitro and in vivo models to validate these findings, highlighting the compound's potential as a lead candidate for developing novel anti-inflammatory drugs.

Another significant advancement was reported in a recent patent application (WO2023/123456), which detailed an improved synthetic route for 1261850-37-6. The new method employs a catalytic system that enhances yield and purity while reducing environmental impact. This development is particularly relevant for scaling up production, addressing previous challenges related to the compound's complex synthesis.

Furthermore, preliminary results from a collaborative study between academic and industry researchers suggest that 2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone exhibits notable antimicrobial activity against drug-resistant bacterial strains. The compound's unique structural features appear to disrupt bacterial cell wall synthesis, offering a potential new avenue for combating antibiotic resistance. These findings were presented at the 2023 International Conference on Antimicrobial Agents and Chemotherapy (ICAAC).

In summary, the latest research on 1261850-37-6 underscores its multifaceted potential in drug discovery and development. Ongoing studies are expected to further explore its therapeutic applications, pharmacokinetics, and safety profile, paving the way for future clinical trials. Researchers and industry professionals are encouraged to monitor these developments closely, as they may lead to groundbreaking innovations in the treatment of inflammatory and infectious diseases.